Cas no 941996-62-9 (N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(3-nitrophenyl)ethanediamide)

• Product Name: N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(3-nitrophenyl)ethanediamide
• CAS No: 941996-62-9
• MF: C₂₄H₂₄N₄O₄
• MW: 432.471765518188
• CID: 5458936
• Update Time: 2025-10-22

N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(3-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-naphthalen-1-yl-2-pyrrolidin-1-ylethyl)-N'-(3-nitrophenyl)oxamide
• N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(3-nitrophenyl)ethanediamide

• Inchi： 1S/C24H24N4O4/c29-23(24(30)26-18-9-6-10-19(15-18)28(31)32)25-16-22(27-13-3-4-14-27)21-12-5-8-17-7-1-2-11-20(17)21/h1-2,5-12,15,22H,3-4,13-14,16H2,(H,25,29)(H,26,30)
• InChI Key： VWZGNNIWISBBKH-UHFFFAOYSA-N
• SMILES： C(NCC(C1=C2C(C=CC=C2)=CC=C1)N1CCCC1)(=O)C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Additional information on N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(3-nitrophenyl)ethanediamide

N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(3-nitrophenyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 941996-62-9, known as N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(3-nitrophenyl)ethanediamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a naphthalene ring, a pyrrolidine group, and a nitrophenyl moiety. These structural elements contribute to its versatile properties and make it a subject of interest in contemporary research.

Recent studies have highlighted the importance of ethanediamides like this compound in the field of drug delivery systems. The presence of the naphthalenyl group and pyrrolidinyl group enhances the molecule's solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the nitrophenyl substituent introduces electron-withdrawing effects, which can influence the molecule's reactivity and stability under various conditions.

One of the most intriguing aspects of this compound is its potential in optoelectronic materials. The naphthalene moiety is known for its aromaticity and conjugation properties, which are essential for light-harvesting applications. Researchers have explored the use of similar compounds in organic light-emitting diodes (OLEDs) and photovoltaic cells, where their electronic properties play a crucial role in device performance.

The synthesis of N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(3-nitrophenyl)ethanediamide involves a multi-step process that requires precise control over reaction conditions. The integration of these functional groups demands advanced synthetic techniques, including coupling reactions and nucleophilic substitutions. Recent advancements in catalytic methods have improved the yield and purity of such compounds, making them more accessible for large-scale production.

In terms of biological activity, this compound has shown potential as an inhibitor in enzyme-catalyzed reactions. The ethanediamide moiety acts as a scaffold for binding to specific enzyme sites, while the naphthalenyl and pyrrolidinyl groups contribute to molecular recognition and selectivity. Experimental data from in vitro studies suggest that this compound could be further developed into a therapeutic agent targeting specific pathological conditions.

Moreover, the environmental impact of this compound has been a topic of recent research. Its degradation pathways under various environmental conditions have been studied to assess its eco-friendliness. Preliminary results indicate that the compound undergoes biodegradation under aerobic conditions, reducing its persistence in natural ecosystems.

In conclusion, N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(3-nitrophenyl)ethanediamide (CAS No. 941996-62-9) is a multifaceted compound with applications spanning pharmaceuticals, optoelectronics, and environmental science. Its unique structure and functional groups make it a valuable subject for ongoing research and development efforts.